3-(4-Fluorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione

• IUPAC Name: [2-(4-fluorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl]-(4-methylphenyl)methanone
• InChI: InChI=1S/C23H23FN2OS/c1-16-6-8-18(9-7-16)21(27)26-22(28)20(17-10-12-19(24)13-11-17)25-23(26)14-4-2-3-5-15-23/h6-13H,2-5,14-15H2,1H3
• InChI Key: ZUJCFHMJMNNSBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2C(=S)C(=NC23CCCCCC3)C4=CC=C(C=C4)F
• Molecular Formula: C23H23FN2OS
• Molecular Weight: 394.5 g/mol

Description

3-(4-Fluorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is a spirocyclic diamine derivative that has shown promising results in various studies related to drug discovery and development.

Scientific Research Applications

Analgesic Activity

Studies have demonstrated the potential analgesic properties of spiro heterocycles, which share structural similarities with the compound . For instance, research into 2-Amino-7-oxa-3-thia-1-azaspiro[5,5]undec-1-enes and related compounds has shown significant activity in pain relief assays. The analgesic properties were attributed mainly to the 2-amino-1,3-thiazine ring system, suggesting that related structures might also possess similar activities (Cohen, Banner, & Lopresti, 1978).

Antimicrobial and Antitumor Properties

The synthesis and evaluation of fluorinated spiro-heterocycles have led to the discovery of compounds with significant antimicrobial and antitumor properties. Such studies highlight the potential of these compounds in developing new therapeutic agents against various bacterial and cancer cell lines (Politanskaya, Bagryanskaya, Tretyakov, & Xi, 2020). Additionally, compounds like 2-(4-aminophenyl)benzothiazoles, which bear structural resemblance to the target compound, have shown potent cytotoxic activities in vitro against specific human cancer cell lines, suggesting a promising avenue for anticancer drug development (Hutchinson et al., 2001).

Chemical Synthesis and Structural Studies

The development of novel fluorinated spiro-heterocycles, including efficient synthetic methods and structural characterization, forms a crucial part of research applications. Cascade reactions for synthesizing novel fluorinated compounds have been outlined, providing insight into regioselective methods that yield these compounds in excellent yields. Such studies not only expand the chemical space of fluorinated heterocycles but also contribute to understanding their structural and electronic properties, which are vital for their applications in medicinal chemistry and material science (Islam et al., 2015).